Cas no 4949-88-6 (N-[(2-methylphenyl)carbamothioyl]benzamide)

N-[(2-methylphenyl)carbamothioyl]benzamide structure
4949-88-6 structure
Product Name:N-[(2-methylphenyl)carbamothioyl]benzamide
CAS No:4949-88-6
MF:C15H14N2OS
MW:270.349462032318
CID:1522876
PubChem ID:693365
Update Time:2025-04-21

N-[(2-methylphenyl)carbamothioyl]benzamide Chemical and Physical Properties

Names and Identifiers

    • N-[(2-methylphenyl)carbamothioyl]benzamide
    • 3-Benzoyl-1-(o-tolyl)-2-thiourea
    • N-benzoyl-N'-o-tolyl-thiourea
    • Benzamide, N-[[(2-methylphenyl)amino]thioxomethyl]-
    • BRN 2655998
    • Urea, 1-benzoyl-2-thio-3-(o-tolyl)-
    • N-benzoyl-N'-o-tolylthiourea
    • N-o-Tolyl-N'-benzoyl-thioharnstoff
    • USAF K-1471
    • N-benzoyl-N'-(o-tolyl)-thiourea
    • N-Benzoyl-N'-o-tolyl-thioharnstoff
    • Benzamide, N-(((2-methylphenyl)amino)thioxomethyl)-
    • 1-o-Tolyl-3-benzoyl-thioharnstoff
    • 1-Benzoyl-3-(2-methylphenyl)thiourea
    • N-benzoyl N'-o-tolyl thiourea
    • Z56062935
    • B54Y4CVZ2U
    • DTXSID40197802
    • SCHEMBL5713527
    • Urea, 1-benzoyl-2-thio-3-o-tolyl-
    • BDBM50486912
    • AKOS001025635
    • NSC5823
    • 4949-88-6
    • NSC 5823
    • 0-12-00-00808 (Beilstein Handbook Reference)
    • UNII-B54Y4CVZ2U
    • CHEMBL2236347
    • N-Benzoyl-N'-(o-tolyl)thiourea
    • N-Benzoyl-N'-(2-methylphenyl)thiourea
    • WLN: 1R BMYUS&MVR
    • STL484303
    • N-(((2-METHYLPHENYL)AMINO)THIOXOMETHYL)BENZAMIDE
    • NSC-5823
    • Inchi: 1S/C15H14N2OS/c1-11-7-5-6-10-13(11)16-15(19)17-14(18)12-8-3-2-4-9-12/h2-10H,1H3,(H2,16,17,18,19)
    • InChI Key: LTGMLAWCHYYTCQ-UHFFFAOYSA-N
    • SMILES: S=C(NC(C1C=CC=CC=1)=O)NC1C=CC=CC=1C

Computed Properties

  • Exact Mass: 270.08282
  • Monoisotopic Mass: 270.08268425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 73.2Ų

Experimental Properties

  • PSA: 41.13
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